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Compound of Interest

Compound Name: Homovanillyl alcohol

Cat. No.: B119980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Homovanillyl alcohol (HVA), also known as 4-(2-Hydroxyethyl)-2-methoxyphenol, is a

metabolite of the neurotransmitter dopamine and is found in various natural sources, including

olive oil.[1][2] Its role as a biomarker and its potential physiological effects have garnered

interest in the scientific community. Accurate and precise analytical methods are crucial for the

quantification of Homovanillyl alcohol in various matrices, including biological fluids and

pharmaceutical formulations. These application notes provide a comprehensive overview of the

analytical standards for Homovanillyl alcohol, including its physicochemical properties,

spectroscopic data, and detailed protocols for its analysis by High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties
A summary of the key physicochemical properties of Homovanillyl alcohol is presented in

Table 1. This information is essential for the preparation of standards, sample handling, and

method development.

Table 1: Physicochemical Properties of Homovanillyl Alcohol
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Property Value Reference

CAS Number 2380-78-1 [3][4]

Molecular Formula C₉H₁₂O₃ [3]

Molecular Weight 168.19 g/mol [3]

Appearance White to off-white solid

Melting Point 40-42 °C

Boiling Point 316.8 ± 27.0 °C (Predicted) [4]

Solubility

Soluble in DMSO (≥ 100

mg/mL), slightly soluble in

chloroform and methanol.

[5]

Storage Temperature

Sealed in dry, Room

Temperature. For long-term

storage, -20°C is

recommended.

[5]

Spectroscopic Data
The structural elucidation and identification of Homovanillyl alcohol can be confirmed using

various spectroscopic techniques. The characteristic spectral data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR (Proton NMR): Spectral data for Homovanillyl alcohol is available and can be

used for structural confirmation.[5]

¹³C-NMR (Carbon-13 NMR): The ¹³C-NMR spectrum provides information on the carbon

skeleton of the molecule.

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for the determination of the molecular weight and

fragmentation pattern of Homovanillyl alcohol.
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GC-MS: The NIST Mass Spectrometry Data Center provides GC-MS data for Homovanillyl
alcohol, showing characteristic fragments at m/z 168 (molecular ion), 137, and 122.[3]

Fragmentation Pattern: The fragmentation of alcohols in mass spectrometry typically

involves alpha-cleavage and dehydration (loss of a water molecule).[6][7][8] For

Homovanillyl alcohol, the prominent peak at m/z 137 likely corresponds to the loss of the -

CH₂OH group.

Infrared (IR) Spectroscopy
The functional groups present in Homovanillyl alcohol can be identified by their characteristic

absorption bands in the IR spectrum. The NIST Chemistry WebBook provides the gas-phase IR

spectrum of Homovanillyl alcohol.[9]

Experimental Protocols
The following are detailed protocols for the analysis of Homovanillyl alcohol using HPLC and

GC-MS.

High-Performance Liquid Chromatography (HPLC)
Protocol
This protocol is designed for the quantitative analysis of Homovanillyl alcohol in solution.

4.1.1. Standard Solution Preparation

Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Homovanillyl alcohol
analytical standard and dissolve it in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

primary stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL

to 100 µg/mL.

4.1.2. Sample Preparation (for Biological Fluids)

A generic sample preparation workflow for biological fluids is illustrated in Figure 1.
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Biological Fluid Sample (e.g., Plasma, Urine)

Protein Precipitation
(e.g., with acetonitrile or methanol)

Centrifugation

Collect Supernatant

Evaporation to Dryness
(under nitrogen stream)

Reconstitution in Mobile Phase

Filtration (0.22 µm filter)

HPLC Analysis

Click to download full resolution via product page

Caption: Sample preparation workflow for biological fluids.

4.1.3. HPLC Conditions
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Table 2: HPLC Method Parameters for Homovanillyl Alcohol Analysis

Parameter Condition

Column
C18 reverse-phase column (e.g., 4.6 x 250 mm,

5 µm)

Mobile Phase

Isocratic elution with a mixture of acetonitrile

and water (e.g., 30:70 v/v) with 0.1% formic

acid.

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30 °C

Detector UV detector at 280 nm

4.1.4. Method Validation

The analytical method should be validated according to ICH guidelines, evaluating parameters

such as linearity, accuracy, precision, specificity, limit of detection (LOD), and limit of

quantification (LOQ).[10]

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
This protocol is suitable for the sensitive and specific analysis of Homovanillyl alcohol.

4.2.1. Standard Solution and Sample Preparation

Prepare standard solutions in a volatile solvent like methanol. For biological samples, a

derivatization step is often necessary to increase the volatility of Homovanillyl alcohol. A
common derivatization agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

Trimethylchlorosilane (TMCS).

4.2.2. Derivatization Workflow
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Dried Sample Extract

Add Derivatizing Agent
(e.g., BSTFA + 1% TMCS)

Incubate at 60-70 °C for 30 min

GC-MS Analysis

Click to download full resolution via product page

Caption: Derivatization workflow for GC-MS analysis.

4.2.3. GC-MS Conditions
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Table 3: GC-MS Method Parameters for Homovanillyl Alcohol Analysis

Parameter Condition

GC Column
DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID,

0.25 µm film thickness)

Carrier Gas Helium at a constant flow of 1.0 mL/min

Injector Temperature 250 °C

Oven Temperature Program
Initial temperature of 100 °C, hold for 2 min,

ramp to 280 °C at 10 °C/min, hold for 5 min.

MS Transfer Line Temp 280 °C

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range m/z 50-550

Stability and Storage of Analytical Standards
Solid Form: Homovanillyl alcohol analytical standard in solid form is stable when stored in

a well-sealed container at room temperature, protected from light and moisture.[5] For

extended storage, refrigeration at 2-8 °C is recommended.

Solutions: Stock solutions of Homovanillyl alcohol in organic solvents like methanol or

DMSO should be stored at -20°C to minimize degradation.[5] It is advisable to prepare fresh

working solutions daily. For in vivo experiments, it is recommended to prepare solutions

freshly and use them on the same day.[3]

Conclusion
These application notes provide essential information and detailed protocols for the accurate

and reliable analysis of Homovanillyl alcohol. The presented data on physicochemical

properties and spectroscopic characteristics will aid in the proper identification and handling of

the analytical standard. The HPLC and GC-MS methods described, along with the guidelines
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for sample preparation and method validation, offer a solid foundation for researchers,

scientists, and drug development professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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